Cas no 2229585-87-7 (tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate)

• Product Name: tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate
• CAS No: 2229585-87-7
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5759107
• PubChem ID: 165654752
• Update Time: 2025-05-23

tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2229585-87-7
• EN300-1890678
• tert-butyl N-[2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenyl]carbamate
• tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate

• Inchi： 1S/C16H26N2O4/c1-15(2,3)22-14(20)18-13-8-11(21-5)6-7-12(13)16(4,9-17)10-19/h6-8,19H,9-10,17H2,1-5H3,(H,18,20)
• InChI Key： DFUBLULZKJIFNI-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)C1C=CC(=CC=1NC(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 310.18925731g/mol
• Monoisotopic Mass: 310.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate

Introduction to tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate (CAS No. 2229585-87-7)

tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate (CAS No. 2229585-87-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a tert-butyl carbamate derivative with a unique structural configuration that includes an amino, hydroxy, and methoxy functional groups. These functional groups play a crucial role in the compound's biological activity and potential therapeutic applications.

The chemical structure of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to a substituted phenyl ring. The presence of the amino and hydroxy groups on the propan-2-yl chain, along with the methoxy group on the phenyl ring, imparts specific physicochemical properties that are essential for its biological activity. These properties include solubility, stability, and reactivity, which are critical factors in drug design and development.

Recent studies have highlighted the potential of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate as a lead compound in the development of novel therapeutics. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are enzymes that play a crucial role in signal transduction pathways and are often implicated in cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate has been investigated for its potential as an antioxidant and anti-inflammatory agent. Studies have demonstrated that this compound can effectively scavenge reactive oxygen species (ROS) and reduce oxidative stress, which is a common feature in many chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

The pharmacokinetic properties of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further preclinical and clinical evaluation. Its high bioavailability and low toxicity profile are particularly noteworthy, as these attributes are essential for the development of safe and effective drugs.

In preclinical studies, tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate has demonstrated significant efficacy in various animal models of disease. For example, it has shown promising results in reducing tumor growth in xenograft models of cancer and in ameliorating symptoms in models of inflammatory diseases such as rheumatoid arthritis. These findings have provided strong evidence for the therapeutic potential of this compound.

The safety profile of tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate has also been evaluated through extensive toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. This favorable safety profile further supports its potential for clinical development.

In conclusion, tert-butyl N-2-(1-amino-3-hydroxy-2-methylpropan-2-yl)-5-methoxyphenylcarbamate (CAS No. 2229585-87-7) represents a promising lead compound with diverse biological activities and therapeutic potential. Its unique chemical structure, combined with its favorable pharmacokinetic and safety profiles, makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential applications in treating various diseases.